Cas no 872045-03-9 (3-(2-Hydroxyethoxy)picolinic acid hydrochloride)

• Product Name: 3-(2-Hydroxyethoxy)picolinic acid hydrochloride
• CAS No: 872045-03-9
• MF: C₈H₁₀ClNO₄
• MW: 219.622301578522
• MDL: MFCD13178183
• CID: 1040513
• Update Time: 2025-10-29

3-(2-Hydroxyethoxy)picolinic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyethoxy)picolinic acid hydrochloride

• MDL： MFCD13178183
• Inchi： 1S/C8H9NO4.ClH/c10-4-5-13-6-2-1-3-9-7(6)8(11)12;/h1-3,10H,4-5H2,(H,11,12);1H
• InChI Key： KTMPJPLZYDLSQI-UHFFFAOYSA-N
• SMILES： Cl.O(CCO)C1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 219.03000

Experimental Properties

• PSA: 79.65000
• LogP: 0.95290

Additional information on 3-(2-Hydroxyethoxy)picolinic acid hydrochloride

3-(2-Hydroxyethoxy)picolinic acid hydrochloride: A Comprehensive Overview

The compound with CAS No 872045-03-9, commonly referred to as 3-(2-Hydroxyethoxy)picolinic acid hydrochloride, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of picolinic acid, which is a naturally occurring compound known for its role in metal chelation and its presence in certain food items. The addition of the 2-hydroxyethoxy group introduces new functional properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 3-(2-Hydroxyethoxy)picolinic acid hydrochloride in the field of medicinal chemistry. Researchers have explored its ability to act as a chelating agent, which is crucial in the treatment of metal poisoning and other related conditions. The hydroxyl group present in the molecule enhances its ability to form stable complexes with metal ions, making it a promising candidate for therapeutic interventions. Moreover, its hydrochloride form ensures better solubility and bioavailability, which are essential for drug delivery systems.

In addition to its medicinal applications, 3-(2-Hydroxyethoxy)picolinic acid hydrochloride has shown potential in the field of materials science. Its ability to coordinate with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies. The hydroxyl group and the picolinic acid backbone contribute to the stability and functionality of these frameworks, making them suitable for advanced technological applications.

The synthesis of 3-(2-Hydroxyethoxy)picolinic acid hydrochloride involves a multi-step process that includes nucleophilic substitution and acid-base reactions. The starting material, picolinic acid, undergoes modification through the introduction of the 2-hydroxyethoxy group via appropriate chemical transformations. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility and stability for further use.

Recent advancements in green chemistry have also explored the use of 3-(2-Hydroxyethoxy)picolinic acid hydrochloride as a sustainable alternative to traditional chelating agents. Its biodegradability and low toxicity make it an eco-friendly option for various industrial processes. Researchers have also investigated its role in environmental remediation, particularly in removing heavy metals from contaminated water sources.

Furthermore, the compound has shown promise in the field of analytical chemistry as a selective ligand for metal ions. Its ability to form distinct complexes with different metals has been exploited in developing sensitive and selective sensors for metal ion detection. This property makes it valuable in quality control processes and environmental monitoring systems.

In terms of safety and handling, 3-(2-Hydroxyethoxy)picolinic acid hydrochloride is generally considered non-hazardous under normal conditions. However, precautions should be taken during synthesis and handling to avoid exposure to strong oxidizing agents or prolonged contact with skin or eyes.

In conclusion, 3-(2-Hydroxyethoxy)picolinic acid hydrochloride (CAS No 872045-03-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in research, position it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new potentials, this compound is expected to play an increasingly important role in addressing challenges in medicine, materials science, and environmental sustainability.